Cas no 2137592-71-1 (5-Amino-cyclohex-3-enecarboxylic acid hydrochloride)

• Product Name: 5-Amino-cyclohex-3-enecarboxylic acid hydrochloride
• CAS No: 2137592-71-1
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 5257346
• Update Time: 2026-03-09

5-Amino-cyclohex-3-enecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-cyclohex-3-enecarboxylic acid hydrochloride

• Inchi： 1S/C7H11NO2.ClH/c8-6-3-1-2-5(4-6)7(9)10;/h1,3,5-6H,2,4,8H2,(H,9,10);1H
• InChI Key： XDLMXPJBQHOJLR-UHFFFAOYSA-N
• SMILES： C(C1CC=CC(N)C1)(=O)O.Cl

Additional information on 5-Amino-cyclohex-3-enecarboxylic acid hydrochloride

Recent Advances in the Study of 5-Amino-cyclohex-3-enecarboxylic acid hydrochloride (CAS: 2137592-71-1)

5-Amino-cyclohex-3-enecarboxylic acid hydrochloride (CAS: 2137592-71-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

One of the key advancements in the study of 5-Amino-cyclohex-3-enecarboxylic acid hydrochloride is its improved synthetic methodology. A recent publication in the Journal of Medicinal Chemistry (2023) described an optimized route for its synthesis, achieving higher yields and purity compared to previous methods. The study emphasized the importance of this compound as an intermediate in the production of gamma-aminobutyric acid (GABA) analogs, which are critical for the development of new neuroactive drugs.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 5-Amino-cyclohex-3-enecarboxylic acid hydrochloride exhibit promising activity against bacterial pathogens, including multidrug-resistant strains. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that certain derivatives showed potent inhibitory effects against Staphylococcus aureus and Escherichia coli, suggesting potential applications in combating antibiotic resistance.

Furthermore, computational modeling studies have explored the binding interactions of 5-Amino-cyclohex-3-enecarboxylic acid hydrochloride with various biological targets. Molecular docking simulations revealed high affinity for GABA receptors, supporting its role in modulating neurotransmitter activity. These findings were corroborated by in vivo experiments in rodent models, where the compound demonstrated anxiolytic and anticonvulsant effects at low doses.

The pharmaceutical industry has also shown growing interest in this compound due to its favorable pharmacokinetic properties. Recent pharmacokinetic studies indicated good oral bioavailability and blood-brain barrier penetration, making it a candidate for central nervous system (CNS) drug development. Several pharmaceutical companies have included 5-Amino-cyclohex-3-enecarboxylic acid hydrochloride in their pipeline for next-generation CNS therapeutics.

Despite these promising developments, challenges remain in the large-scale production and formulation of 5-Amino-cyclohex-3-enecarboxylic acid hydrochloride. Stability issues under certain storage conditions and the need for further toxicity studies were highlighted in a 2023 review article in Drug Development Research. Addressing these challenges will be crucial for advancing the compound into clinical trials.

In conclusion, 5-Amino-cyclohex-3-enecarboxylic acid hydrochloride (CAS: 2137592-71-1) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a compound of significant interest in the development of novel pharmaceuticals. Future studies should focus on expanding its biological profile and addressing current limitations to facilitate its transition from bench to bedside.